4-bromo-1H-[1,2,3]triazolo[4,5-c]pyridine

• IUPAC Name: 4-bromo-2H-triazolo[4,5-c]pyridine
• InChI: InChI=1S/C5H3BrN4/c6-5-4-3(1-2-7-5)8-10-9-4/h1-2H,(H,8,9,10)
• InChI Key: JTBULDQWNXQQCY-UHFFFAOYSA-N
• Canonical SMILES: C1=CN=C(C2=NNN=C21)Br
• Molecular Formula: C5H3BrN4
• Molecular Weight: 199.01 g/mol
• CAS RN: 1511693-36-9

Description

4-bromo-1H-[1,2,3]triazolo[4,5-c]pyridine is an organic compound that is used in a variety of scientific research applications. It is a heterocyclic compound that is composed of a nitrogen-containing five-membered ring with a bromine atom attached. This compound has been studied extensively due to its unique properties and potential applications, including its use as a reagent in organic synthesis, as a ligand in coordination chemistry, and as a probe in biological systems.

Scientific Research Applications

4-bromo-1H-[1,2,3]triazolo[4,5-c]pyridine has a wide range of scientific research applications. It has been used as a reagent in organic synthesis, as a ligand in coordination chemistry, and as a probe in biological systems. It has been used to study the structure and function of proteins, as well as to study enzyme kinetics and drug-enzyme interactions. Additionally, it has been used to study the structure and function of DNA and RNA, as well as to study DNA-protein interactions.

Mechanism of Action

4-bromo-1H-[1,2,3]triazolo[4,5-c]pyridine has a unique mechanism of action that is dependent on its structure. The bromine atom attached to the nitrogen-containing five-membered ring is thought to be responsible for the compound’s ability to interact with various biological targets. The bromine atom is capable of forming covalent bonds with nucleophilic sites on proteins, DNA, and RNA, allowing it to interact with these molecules and modulate their activity.
Biochemical and Physiological Effects
4-bromo-1H-[1,2,3]triazolo[4,5-c]pyridine has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of enzymes such as cytochrome P450, and it has also been shown to modulate the activity of DNA-binding proteins. Additionally, it has been shown to bind to and block the activity of certain receptors, such as the serotonin receptor.

Advantages and Limitations for Lab Experiments

The use of 4-bromo-1H-[1,2,3]triazolo[4,5-c]pyridine in lab experiments has a number of advantages and limitations. One advantage is that the compound is relatively easy to synthesize, which makes it a convenient choice for laboratory experiments. Additionally, its unique structure allows it to interact with a variety of biological targets, making it a useful tool for studying proteins, DNA, and RNA. On the other hand, the compound is relatively toxic and can be difficult to handle in the laboratory, making it important to take proper safety precautions when working with it.

Future Directions

There are a number of potential future directions for 4-bromo-1H-[1,2,3]triazolo[4,5-c]pyridine. One potential direction is to further explore its potential applications in drug discovery and development. Additionally, further research could be done to explore its potential applications in gene therapy and gene editing. Finally, further research could be done to explore its potential applications in biochemistry and biotechnology.

Synthesis Methods

The synthesis of 4-bromo-1H-[1,2,3]triazolo[4,5-c]pyridine can be achieved via a two-step process. The first step involves the reaction of 1-bromo-4-chloropyridine with sodium azide to form the intermediate 1-azido-4-chloropyridine. This intermediate is then reacted with bromine to form 4-bromo-1H-[1,2,3]triazolo[4,5-c]pyridine. The reaction is typically carried out in a solvent such as dimethylformamide (DMF) or dichloromethane (DCM) at room temperature.